Cas no 147396-02-9 (ligupurpuroside B)

• Product Name: ligupurpuroside B
• CAS No: 147396-02-9
• Molecular Formula: C₃₅H₄₆O₁₇
• Molecular Weight: 738.7296
• CID: 182567
• PubChem ID: 10101498

ligupurpuroside B Properties

Names and Identifiers

• Ligupurpuroside B
• b-D-Glucopyranoside,2-(4-hydroxyphenyl)ethyl O-6-deoxy-a-L-mannopyranosyl-(1&reg
• β-​D-​Glucopyranoside, 2-​(4-​hydroxyphenyl)​ethyl O-​6-​deoxy-​α-​L-​mannopyranosyl-​(1→4)​-​O-​6-​deoxy-​α-​L-​mannopyranosyl-​(1→3)​-​, 4-​[(2E)​-​3-​(4-​hydroxyphenyl)​-​2-​propenoate]
• 3)-, 4-[(2E)-3-(4-hydroxyphenyl)-2-propenoate] (9CI)
• 3)-, 4-[3-(4-hydroxyphenyl)-2-propenoate], (E)-
• 4)-O-6-deoxy-a-L-mannopyranosyl-(1&reg
• trans-Ligupurpuroside B
• b-D-Glucopyranoside,2-(4-hydroxyphenyl)ethyl O-6-deoxy-a-L-mannopyranosyl-(1®
• cis- Ligupurpuroside B
• [4-[3,4-Dihydroxy-6-methyl-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-5-hydroxy-2-(hydro
• [(2R,3R,4R,5R,6R)-4-[(2S,3R,4S,5R,6S)-3,4-dihydroxy-6-methyl-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-(hydroxymethyl)-6-[2-(4-hydroxyphenyl)ethoxy]oxan-3-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
• CHEMBL443461
• 147396-02-9
• LigupurpurosideB
• ((2R,3R,4R,5R,6R)-4-((2S,3R,4S,5R,6S)-3,4-dihydroxy-6-methyl-5-((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl)oxy-5-hydroxy-2-(hydroxymethyl)-6-(2-(4-hydroxyphenyl)ethoxy)oxan-3-yl) (E)-3-(4-hydroxyphenyl)prop-2-enoate
• (2R,3R,4R,5S,6S)-4-(((2S,3R,4R,5R,6R)-3,4-dihydroxy-6-methyl-5-(((2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxy)oxan-2-yl)oxy)-5-hydroxy-2-(hydroxymethyl)-6-(2-(4-hydroxyphenyl)ethoxy)oxan-3-yl 3-(4-hydroxyphenyl)prop-2-enoic acid
• DA-54923
• (2R,3R,4R,5S,6S)-4-{[(2S,3R,4R,5R,6R)-3,4-dihydroxy-6-methyl-5-{[(2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}oxan-2-yl]oxy}-5-hydroxy-2-(hydroxymethyl)-6-[2-(4-hydroxyphenyl)ethoxy]oxan-3-yl 3-(4-hydroxyphenyl)prop-2-enoic acid

• InChIKey： FNUMFJHHCJMAHD-CJEBOOSQSA-N
• Inchi： 1S/C35H46O17/c1-16-24(40)25(41)27(43)34(47-16)51-30-17(2)48-35(28(44)26(30)42)52-32-29(45)33(46-14-13-19-5-10-21(38)11-6-19)49-22(15-36)31(32)50-23(39)12-7-18-3-8-20(37)9-4-18/h3-12,16-17,22,24-38,40-45H,13-15H2,1-2H3/b12-7+/t16-,17-,22+,24-,25+,26-,27+,28+,29+,30-,31+,32+,33+,34-,35-/m0/s1
• SMILES： O([C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])O[H])O[H])[C@]1([H])[C@]([H])([C@]([H])(OC([H])([H])C([H])([H])C2C([H])=C([H])C(=C([H])C=2[H])O[H])O[C@]([H])(C([H])([H])O[H])[C@@]1([H])OC(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)O[H]

Computed Properties

• Exact Mass: 738.2735g/mol
• Surface Charge: 0
• XLogP3: -0.9
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 13
• Monoisotopic Mass: 738.2735g/mol
• Monoisotopic Mass: 738.2735g/mol
• Topological Polar Surface Area: 264Ų
• Heavy Atom Count: 52
• Complexity: 1130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -1.57530
• PSA: 263.75000
• Boiling Point: 961.5±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 297.9±27.8 °C
• Solubility: Very slightly soluble (0.65 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Iridoids
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides